![molecular formula C18H23ClN2O3S B286143 Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate](/img/structure/B286143.png)
Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate
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Overview
Description
Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate, also known as CIL-102, is a novel compound that has gained significant attention in the field of scientific research. The compound is synthesized using a unique method that involves the reaction of 2-isopropoxy-5-chlorobenzaldehyde with thiourea and methyl acetoacetate. The resulting product has shown promising results in various studies, making it a potential candidate for further research.
Mechanism of Action
The mechanism of action of Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate is not fully understood. However, it has been suggested that the compound exerts its effects through the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize, making it readily available for research purposes. It has also been found to exhibit a broad range of biological activities, making it a versatile compound for various studies. However, there are also limitations to the use of this compound in lab experiments. The compound has not been extensively studied in vivo, and its safety and toxicity profile are not well understood.
Future Directions
There are several future directions for the research of Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate. One potential area of research is the development of this compound as a therapeutic agent for cancer. The compound has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer therapy. Another potential area of research is the investigation of the neuroprotective effects of this compound. The compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its safety and toxicity profile.
Synthesis Methods
The synthesis of Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate involves the reaction of 2-isopropoxy-5-chlorobenzaldehyde with thiourea and methyl acetoacetate in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of the final product. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
Isopropyl 6-(5-chloro-2-isopropoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has shown promising results in various scientific research studies. The compound has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer therapy. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Properties
Molecular Formula |
C18H23ClN2O3S |
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Molecular Weight |
382.9 g/mol |
IUPAC Name |
propan-2-yl 4-(5-chloro-2-propan-2-yloxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate |
InChI |
InChI=1S/C18H23ClN2O3S/c1-9(2)23-14-7-6-12(19)8-13(14)16-15(17(22)24-10(3)4)11(5)20-18(25)21-16/h6-10,16H,1-5H3,(H2,20,21,25) |
InChI Key |
SRWCYTDBJNOMEY-UHFFFAOYSA-N |
SMILES |
CC1=C(C(NC(=S)N1)C2=C(C=CC(=C2)Cl)OC(C)C)C(=O)OC(C)C |
Canonical SMILES |
CC1=C(C(NC(=S)N1)C2=C(C=CC(=C2)Cl)OC(C)C)C(=O)OC(C)C |
Origin of Product |
United States |
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